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Compound of Interest

Compound Name: Androsin

Cat. No.: B162213

Essential Safety and Handling Guide for Androsin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Androsin (CAS 531-28-2). Androsin, also known as
Glucoacetovanillone, is a naturally occurring phenolic glucoside found in plants like Picrorhiza
kurroa.[1][2][3] It is typically supplied as a white to off-white solid or crystalline powder.[1][4]
While it is investigated for its anti-inflammatory and anti-asthmatic properties, comprehensive
toxicological data and a standardized Safety Data Sheet (SDS) are not readily available.[2]
Therefore, Androsin should be handled with care as a substance of unknown toxicity, adhering
to prudent laboratory safety practices.

Physicochemical and Hazard Data

The primary physical hazard associated with Androsin is the inhalation of its dust particles.
The toxicological properties have not been fully investigated.[5] The following table summarizes
its known physicochemical properties.
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Property Value Reference(s)
CAS Number 531-28-2 [1]

Molecular Formula C15H200s [1][6]
Molecular Weight 328.31 g/mol [1][6]

White to off-white
Appearance , _ [1][4]
solid/crystalline powder

Melting Point 206-208 °C or 218-220 °C [1][6]

N Soluble in methanol; Insoluble
Solubility _ [1][4]
in cold water and ethanol

Personal Protective Equipment (PPE) Protocol

Given the lack of specific toxicity data, a conservative approach to PPE is mandatory. The
following table outlines the recommended PPE for handling Androsin. Always handle this
compound within a certified chemical fume hood or a ventilated enclosure to minimize
inhalation exposure.
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Experimental Protocol: Preparation of an Androsin
Stock Solution

This protocol provides a step-by-step method for safely preparing a stock solution from solid
Androsin.

Objective: To prepare a 10 mM stock solution of Androsin in methanol.
Materials:
e Androsin powder (CAS 531-28-2)

e Anhydrous Methanol (ACS grade or higher)
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o Volumetric flask with stopper
e Spatula
e Analytical balance
» Weighing paper or boat
o Pipettes
e Appropriate waste container
Procedure:
e Preparation and PPE:
o Before starting, ensure the chemical fume hood is certified and functioning correctly.
o Don the required PPE: a fully buttoned lab coat, safety goggles, and double nitrile gloves.
o Gather all necessary materials and place them inside the fume hood to minimize traffic.
o Calculating Required Mass:
o Determine the required mass of Androsin. For a 10 mL of 10 mM solution:
» Mass (g) =(10x 1073 L) x (10 x 10—3 mol/L) x (328.31 g/mol ) = 0.0328 g or 32.8 mg.
e Weighing Androsin Powder:

o Place a weigh boat on the analytical balance inside the powder containment hood (or
carefully within the chemical fume hood) and tare the balance.

o Carefully use a spatula to weigh out the calculated amount of Androsin powder. Avoid
generating dust. If dust is generated, stop and allow it to settle before proceeding.

o Record the exact mass.

 Dissolving the Compound:
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[e]

Carefully transfer the weighed Androsin powder into the volumetric flask.

o

Using a pipette, add approximately half the final volume of methanol to the flask.

[¢]

Gently swirl the flask to dissolve the solid. Androsin is reported to be soluble in methanol.

[1]

[¢]

Once fully dissolved, add methanol to the calibration mark on the volumetric flask.

o Final Steps and Storage:
o Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Label the flask clearly with the compound name, concentration, solvent, date, and your
initials.

o Store the solution in an appropriate, sealed container, following institutional guidelines for
chemical storage.

o Cleanup and Waste Disposal:
o Wipe down the spatula and work area inside the fume hood with a damp cloth.

o Dispose of all contaminated materials (weigh boat, gloves, wipes) in the designated solid
chemical waste container.

o Wash hands thoroughly after removing PPE.
Operational and Disposal Plans
Handling and Storage:

» Handling: Always handle Androsin in a well-ventilated area, preferably a chemical fume
hood, to avoid dust inhalation.[7] Avoid contact with skin and eyes.[8] Do not eat, drink, or
smoke in areas where Androsin is handled.[9]

o Storage: Store Androsin in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents.[5]
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Spill Management:

o Small Spills (Powder): Wearing appropriate PPE, gently cover the spill with a damp paper
towel to avoid raising dust. Carefully scoop the material into a labeled waste container. Clean
the area with soap and water.

e Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental
Health and Safety (EHS) office immediately.

Waste Disposal:
e Dispose of unused Androsin and any contaminated materials as hazardous chemical waste.

o Consult your institution's EHS guidelines and local regulations for proper disposal
procedures. Do not dispose of down the drain or in regular trash.[5]

Diagrams and Workflows
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Caption: Experimental workflow for the safe handling of Androsin powder.
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Caption: PPE selection logic for handling Androsin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b162213?utm_src=pdf-body-img
https://www.benchchem.com/product/b162213?utm_src=pdf-body
https://www.benchchem.com/product/b162213?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Androsin_CAS_531_28_2_Structure_Properties_and_Biological_Activities.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. Androsin | CAS#:531-28-2 | Chemsrc [chemsrc.com]
. benchchem.com [benchchem.com]

. androsin | 531-28-2 [chemicalbook.com]

. fishersci.com [fishersci.com]

. lookchem.com [lookchem.com]

. ROSIN [training.itcilo.org]

. sds.chemicalstore.com [sds.chemicalstore.com]

°
© (0] ~ » &) H w N

. mdanderson.org [mdanderson.org]

 To cite this document: BenchChem. [Personal protective equipment for handling Androsin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162213#personal-protective-equipment-for-handling-
androsin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemsrc.com/en/cas/531-28-2_525174.html
https://www.benchchem.com/pdf/Androsin_A_Technical_Guide_to_Natural_Sources_Isolation_and_Biological_Activity.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31396143.htm
https://www.fishersci.com/store/msds?partNumber=AA3673430&productDescription=ROSIN+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/casno531-28-2.html
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/8050097.htm
https://sds.chemicalstore.com/rosinpca.pdf
https://www.mdanderson.org/content/dam/mdanderson/documents/core-facilities/Flow%20Cytometry%20and%20Cellular%20Imaging%20Core/acsf-south-campus-documents/acsf-training-sop/ACSF%20TR001-HN04%20V1.1%20Lab%20Safety%20Overview.pdf
https://www.benchchem.com/product/b162213#personal-protective-equipment-for-handling-androsin
https://www.benchchem.com/product/b162213#personal-protective-equipment-for-handling-androsin
https://www.benchchem.com/product/b162213#personal-protective-equipment-for-handling-androsin
https://www.benchchem.com/product/b162213#personal-protective-equipment-for-handling-androsin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

